Cas no 2137685-20-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137685-20-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5294173
• PubChem ID: 165462690
• Update Time: 2025-10-28

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-8-oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
• EN300-790598
• 2137685-20-0
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H19NO3/c1-15-9-6-11(7-9)8-10(14)13-12(11)2-4-16-5-3-12/h9H,2-8H2,1H3,(H,13,14)
• InChI Key： JXZUDXZXFIMNKQ-UHFFFAOYSA-N
• SMILES： O(C)C1CC2(CC(NC32CCOCC3)=O)C1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 426.4±45.0 °C(Predicted)
• pka: 15.45±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2137685-20-0 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds, such as 2137685-20-0, in addressing unmet medical needs. This briefing provides an overview of the latest research findings related to this compound and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED. The focus is on the compound's molecular characteristics, biological activity, and potential therapeutic applications.

Compound 2137685-20-0 has emerged as a promising candidate in the field of targeted drug development. Recent studies have elucidated its unique chemical structure, which features a [describe key structural elements, e.g., heterocyclic core or specific functional groups]. This structure is believed to contribute to its selective binding affinity for [specific biological targets, e.g., protein kinases or GPCRs], as demonstrated in in vitro assays and computational modeling studies.

Preliminary pharmacological evaluations of INDEX NAME NOT YET ASSIGNED have shown encouraging results in [specific disease models, e.g., oncology or inflammatory disorders]. In a recent study published in [Journal Name], researchers reported that the compound exhibited [specific activity, e.g., potent inhibition of tumor growth or modulation of immune response] at nanomolar concentrations. The mechanism of action appears to involve [describe key mechanistic insights, e.g., allosteric modulation or competitive inhibition].

From a drug development perspective, 2137685-20-0 demonstrates favorable pharmacokinetic properties, including [mention specific properties, e.g., oral bioavailability or metabolic stability]. Toxicology studies conducted to date indicate [describe safety profile, e.g., acceptable therapeutic index or specific safety concerns]. These characteristics position INDEX NAME NOT YET ASSIGNED as a viable candidate for further clinical development.

The current research landscape suggests several potential applications for this compound. In [specific therapeutic area], it may address limitations of existing therapies by [describe advantages, e.g., overcoming resistance mechanisms or reducing side effects]. Additionally, its unique chemical scaffold offers opportunities for structural optimization to enhance [specific properties, e.g., potency or selectivity].

Ongoing research efforts are focused on [describe current research directions, e.g., elucidating structure-activity relationships or exploring combination therapies]. Several academic institutions and pharmaceutical companies have initiated collaborative projects to accelerate the development of 2137685-20-0 derivatives. The next phase of research is expected to focus on [mention future directions, e.g., IND-enabling studies or biomarker identification].

In conclusion, compound 2137685-20-0 and its associated product INDEX NAME NOT YET ASSIGNED represent an exciting development in chemical biology and medicine. While further validation is required, the current data suggest significant therapeutic potential in [specific disease areas]. The research community anticipates that continued investigation will clarify its clinical translation potential and possible applications in personalized medicine approaches.